Cas no 11034-77-8 (Anacardic acid)

Anacardic acid structure
Anacardic acid structure
Product Name:Anacardic acid
CAS No:11034-77-8
MF:C22H36O3
MW:348.51944732666
CID:1193948
PubChem ID:167551
Update Time:2025-04-20

Anacardic acid Chemical and Physical Properties

Names and Identifiers

    • Anacardic acid
    • 2-Hydroxy-6-[(8Z,11Z)-pentadeca-8,11-dien-1-yl]benzoic acid
    • benzoic acid, 2-hydroxy-6-[(8Z,11Z)-8,11-pentadecadien-1-yl]-
    • NSC-623096
    • NSC 333857
    • AKOS024457416
    • CS-0018377
    • Benzoic acid,
    • NCGC00263625-09
    • NS- 623096
    • LMPK15040002
    • NS00094589
    • 16611-84-0
    • 2-Hydroxy-6-pentadecyl Benzoic Acid
    • Hydroginkgolic acid
    • C22H36O3
    • BCP27645
    • Benzoic acid,2-hydroxy-6-pentadecyl-
    • Salicylic acid, 6-pentadecyl-
    • 6-Pentadecyl-2-hydroxybenzoic acid
    • Anacardsaure
    • Anarcadic Acid
    • 6-(Pentadecyl)Salicylic Acid
    • 2-Hydroxy-6-pentadecyl-benzoic acid
    • CHEBI:2696
    • NSC-229596
    • EX-A3352
    • HB1380
    • AS-63256
    • cyclogallipharic acid
    • HY-N2020
    • Anacardic Acid?
    • A925109
    • s7582
    • CHEMBL33778
    • BDBM50240436
    • Anacardic acid A
    • MFCD07368254
    • NSC623096
    • 8H693KBS2W
    • NSC333857
    • 2-Hydroxy-6-pentadecylbenzoic acid
    • 6-Pentadecylsalicylic acid
    • (15:0)-Anacardic acid, analytical standard
    • Pentadecylsalicylic acid, 6-
    • SCHEMBL627981
    • NSC229596
    • 11034-77-8
    • (15:0)-Anacardic acid
    • Anacardic Acid - CAS 16611-84-0
    • DTXSID00168078
    • 2-Hydroxy-6-pentadecylbenzoicacid
    • CCG-208707
    • BRD-K66989831-001-01-3
    • NSC-333857
    • PA-9A
    • 6-PDSA
    • 22:0-Anacardic acid
    • HMS3426M05
    • J-010259
    • Benzoic acid, 2-hydroxy-6-pentadecyl-
    • DA-70833
    • 2-OXIDANYL-6-PENTADECYL-BENZOIC ACID
    • Ginkgolic acid C15:0
    • Inchi: 1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(23)21(19)22(24)25/h15,17-18,23H,2-14,16H2,1H3,(H,24,25)
    • InChI Key: ADFWQBGTDJIESE-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1C(=O)O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 344.23526
  • Monoisotopic Mass: 342.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 9.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.028
  • Boiling Point: 496.4°C at 760 mmHg
  • Flash Point: 268.1°C
  • Refractive Index: 1.539
  • PSA: 57.53
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